Cas no 1805307-11-2 (5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid
• CAS No: 1805307-11-2
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4922420
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C7H4F3NO2/c8-4-1-5(7(12)13)11-2-3(4)6(9)10/h1-2,6H,(H,12,13)
• InChI Key： MWWXCDLHDZSICA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid

5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic Acid: A Promising Compound in Medicinal Chemistry

5-(Difluoromethyl)-4-fluoropyridine-2-carboxylic acid (CAS No. 1805307-11-2) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel pharmaceuticals and agrochemicals. The presence of difluoromethyl and fluorine substituents on the pyridine ring imparts distinct chemical and biological properties, making it a valuable building block for various synthetic routes.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, which can significantly influence their biological activity. In the context of 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid, this group enhances the compound's lipophilicity and metabolic stability, properties that are highly desirable in drug design. The fluorine substituent at the 4-position further contributes to these characteristics by increasing the compound's hydrophobicity and altering its electronic distribution.

Recent studies have highlighted the potential of 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid as a scaffold for the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The study found that these derivatives effectively block key signaling pathways, thereby inhibiting tumor growth and metastasis.

In addition to its applications in oncology, 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid has shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at a leading pharmaceutical company revealed that certain derivatives of this compound possess neuroprotective properties. These derivatives were found to reduce oxidative stress and inflammation in neuronal cells, suggesting their potential use in managing conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid also makes it an attractive candidate for the development of agrochemicals. Research published in the Pest Management Science journal reported that compounds derived from this scaffold exhibit strong herbicidal activity against a wide range of weeds. The study highlighted the compound's ability to disrupt essential metabolic pathways in plants, leading to their death without causing significant harm to non-target organisms.

The synthesis of 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid involves several well-established chemical reactions. One common approach involves the reaction of 4-fluoro-5-methoxypyridine-2-carbonitrile with difluoroiodomethane followed by hydrolysis to form the carboxylic acid. This method provides high yields and good purity, making it suitable for large-scale production. Advances in catalytic methods have further optimized this process, reducing both cost and environmental impact.

The safety profile of 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, appropriate handling and storage practices are essential to ensure safety in both laboratory and industrial settings.

In conclusion, 5-(difluoromethyl)-4-fluoropyridine-2-carboxylic acid (CAS No. 1805307-11-2) represents a promising platform for the development of novel therapeutics and agrochemicals. Its unique structural features and versatile synthetic potential make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and optimize existing methods, this compound is likely to play an increasingly important role in advancing medical and agricultural sciences.